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Compound of Interest

Compound Name: 5-POHSA

Cat. No.: B1162296 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 5-POHSA (5-[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]-octadecanoic acid), a fatty

acid ester of a hydroxy fatty acid (FAHFA) utilized in metabolic and inflammation research. As

5-POHSA is typically supplied in a methyl acetate solution, this document outlines the

necessary precautions and step-by-step procedures for the safe disposal of both the chemical

and its solvent.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for

5-POHSA and its solvent, methyl acetate. Always handle the chemical in a well-ventilated area,

preferably within a certified chemical fume hood. Personal Protective Equipment (PPE),

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat, must be

worn at all times to prevent skin and eye contact.

Quantitative Data for the Solvent: Methyl Acetate
The disposal procedure for 5-POHSA is largely dictated by the hazards associated with its

solvent, methyl acetate. The following table summarizes key quantitative data for methyl

acetate.
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Property Value

UN Number 1231

Hazard Class 3 (Flammable Liquid)

Packing Group II

Flash Point 14°F (-10°C)

Explosive Limits in Air 3.1% - 16% by volume

Water Solubility 24.4 g/100 mL at 20°C

Step-by-Step Disposal Protocol for 5-POHSA in
Methyl Acetate
The following protocol provides a detailed methodology for the safe disposal of 5-POHSA and

its methyl acetate solvent. This procedure is designed to comply with general laboratory safety

standards; however, it is imperative to adhere to all local, state, and federal regulations

governing hazardous waste disposal.

1. Waste Segregation and Collection:

Do not dispose of 5-POHSA solution down the drain or in regular trash.

Designate a specific, clearly labeled, and leak-proof waste container for "Halogenated/Non-

halogenated Organic Waste" (as appropriate to your facility's waste streams) that is

compatible with methyl acetate.

Collect all waste containing 5-POHSA and methyl acetate, including unused solutions,

contaminated pipette tips, and rinsates, in this designated container.

2. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Remove all sources of ignition.
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For small spills, absorb the liquid with a non-flammable absorbent material such as

vermiculite, dry sand, or earth.[1]

For larger spills, contain the spill with a dike of absorbent material.[2]

Carefully collect the absorbed material using non-sparking tools and place it in the

designated hazardous waste container.[2]

Ventilate the area and wash the spill site with soap and water once the material has been

completely removed.[1]

3. Container Management:

Keep the hazardous waste container tightly closed when not in use to prevent the

evaporation of flammable vapors.

Store the waste container in a cool, well-ventilated area away from heat, sparks, and open

flames.[1]

Ensure the container is properly grounded and bonded during transfer of waste to prevent

static discharge.[1]

4. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed environmental

waste management contractor.

Ensure all required waste manifests and documentation are completed accurately.

It may be necessary to contain and dispose of methyl acetate as a hazardous waste; contact

your state's Department of Environmental Protection (DEP) or the regional office of the

Environmental Protection Agency (EPA) for specific guidance.[1]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols for

handling flammable organic solvents and lipid-based compounds. No specific experimental
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protocols for the degradation or neutralization of 5-POHSA are readily available, making

containment and professional disposal the recommended course of action.

Visualization of the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-POHSA.
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5-POHSA Disposal Workflow

Start: Handling 5-POHSA
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End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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